Cas no 1421513-69-0 (3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea)

• Product name: 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea
• CAS No: 1421513-69-0
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5402316

3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-3-thiophen-2-ylurea
• 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea

• Inchi： 1S/C19H21N5OS/c25-19(22-18-6-3-11-26-18)21-13-15-12-17(14-7-9-20-10-8-14)24(23-15)16-4-1-2-5-16/h3,6-12,16H,1-2,4-5,13H2,(H2,21,22,25)
• InChI Key： WIUWNOXIGPAWMZ-UHFFFAOYSA-N
• SMILES： N(CC1C=C(C2=CC=NC=C2)N(C2CCCC2)N=1)C(NC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea

Comprehensive Analysis of 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea (CAS No. 1421513-69-0)

The compound 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea (CAS No. 1421513-69-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This pyrazole-derived urea compound combines a cyclopentyl group, a pyridinyl moiety, and a thiophene ring, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a modulator of biological pathways, with studies suggesting its relevance in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The structural complexity of 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea positions it as a promising scaffold for designing next-generation pharmaceuticals. Its heterocyclic components, including the pyridine and thiophene rings, are known to enhance binding affinity and selectivity, which are critical for minimizing off-target effects in clinical applications.

One of the most searched questions in the context of CAS No. 1421513-69-0 revolves around its synthetic route and scalability. The compound is typically synthesized through multi-step organic reactions, including cyclization and urea formation, with yields optimized for industrial-scale production. Additionally, its physicochemical properties, such as solubility and stability, are frequently investigated to ensure compatibility with various drug delivery systems. These aspects align with the growing interest in green chemistry and sustainable synthesis, which prioritize eco-friendly reagents and reduced waste generation.

The pharmacokinetic profile of 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea is another area of active research. Preliminary data indicate favorable oral bioavailability and metabolic stability, which are essential for its development as an oral therapeutic agent. Moreover, its potential applications in oncology and inflammatory diseases have sparked discussions in scientific forums, with researchers exploring its mechanism of action in preclinical models. This aligns with the broader trend of repurposing heterocyclic compounds for unmet medical needs.

From a commercial perspective, CAS No. 1421513-69-0 is often listed in catalogs of specialized chemical suppliers, catering to pharmaceutical and biotechnology companies. Its pricing and availability are influenced by factors such as purity grade and batch size, which are common concerns among procurement professionals. The compound’s intellectual property status is also a topic of interest, as patents and licensing agreements play a pivotal role in its commercialization.

In conclusion, 3-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-1-(thiophen-2-yl)urea represents a compelling case study in modern drug development. Its multifaceted chemistry and therapeutic potential make it a subject of ongoing investigation, resonating with trends in targeted therapy and molecular design. As research progresses, this compound may emerge as a cornerstone in the development of innovative treatments for complex diseases.